Cas no 56886-08-9 (1,4-Dioxane-2-methanol, 3-hydroxy-)

• Product Name: 1,4-Dioxane-2-methanol, 3-hydroxy-
• CAS No: 56886-08-9
• MF: C₅H₁₀O₄
• MW: 134.130502223969
• CID: 347556
• PubChem ID: 21520359
• Update Time: 2025-04-19

1,4-Dioxane-2-methanol, 3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxane-2-methanol, 3-hydroxy-
• 3-(hydroxymethyl)-1,4-dioxan-2-ol
• DTXSID90615506
• SCHEMBL11786974
• 56886-08-9

• Inchi： 1S/C5H10O4/c6-3-4-5(7)9-2-1-8-4/h4-7H,1-3H2
• InChI Key： LVDCNWIRPQOBKU-UHFFFAOYSA-N
• SMILES： O1CCOC(C1CO)O

Computed Properties

• Exact Mass: 134.0579
• Monoisotopic Mass: 134.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,4-dioxanes